N-(2,4-dichloro-5-methoxyphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(2,4-dichloro-5-methoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO3S/c1-9-3-5-10(6-4-9)21(18,19)17-13-8-14(20-2)12(16)7-11(13)15/h3-8,17H,1-2H3
• InChI Key: KSOSROHMYHNWTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2Cl)Cl)OC
• Molecular Formula: C14H13Cl2NO3S
• Molecular Weight: 346.2 g/mol

Description

“N-(2,4-dichloro-5-methoxyphenyl)acetamide” is a compound with the CAS Number: 65182-98-1. It has a molecular weight of 234.08. Another related compound is “2-Cyano-N-(2,4-dichloro-5-methoxyphenyl)acetamide” with the CAS Number: 846023-24-3. It has a molecular weight of 259.09.

Molecular Structure Analysis

The InChI code for “N-(2,4-dichloro-5-methoxyphenyl)acetamide” is 1S/C9H9Cl2NO2/c1-5(13)12-8-4-9(14-2)7(11)3-6(8)10/h3-4H,1-2H3,(H,12,13). For “2-Cyano-N-(2,4-dichloro-5-methoxyphenyl)acetamide”, the InChI code is 1S/C10H8Cl2N2O2/c1-16-9-5-8(6(11)4-7(9)12)14-10(15)2-3-13/h4-5H,2H2,1H3,(H,14,15).

Physical And Chemical Properties Analysis

“N-(2,4-dichloro-5-methoxyphenyl)acetamide” is a solid with a melting point of 154 - 156°C. “2-Cyano-N-(2,4-dichloro-5-methoxyphenyl)acetamide” is a light-yellow to yellow powder or crystals.

Scientific Research Applications

Antitumor Applications

Research on sulfonamide derivatives, including those structurally similar to N-(2,4-dichloro-5-methoxyphenyl)-4-methylbenzenesulfonamide, has demonstrated significant potential in cancer treatment. One study explored the antitumor effects of certain sulfonamides through cell-based antitumor screens and identified compounds with potent cell cycle inhibitory effects, advancing to clinical trials for their antiproliferative properties against various cancer cell lines (Owa et al., 2002). These findings underscore the relevance of sulfonamides in the development of novel cancer therapies.

Synthetic Methodologies

In synthetic chemistry, N-arylsulfonamides have been utilized in reactions showcasing the diversity of chemical transformations they can undergo. For instance, the alkylation of anisole with N-arenesulfonylimines of dichloro(phenyl)acetaldehyde derivatives, including N-arylsulfonamides, catalyzed by boron trifluoride etherate, exemplifies the versatility of sulfonamides in organic synthesis (Drozdova & Mirskova, 2001).

Mechanism of Action

Target of Action

• ABL kinase is associated with CML, where the BCR-ABL fusion protein drives leukemic cell growth .

Mode of Action

• By inhibiting ABL kinase, it interferes with the BCR-ABL fusion protein, reducing leukemic cell proliferation .

Biochemical Pathways

• Bosutinib disrupts leukemic cell signaling, leading to decreased proliferation .

Pharmacokinetics

• The half-life is approximately 22 hours, allowing once-daily dosing .

Result of Action

• Clinically, it improves outcomes in CML patients who have failed other tyrosine kinase inhibitors .

Action Environment

• Efficacy varies based on patient-specific factors and drug interactions .

Safety and Hazards

“N-(2,4-dichloro-5-methoxyphenyl)acetamide” has hazard statements H302, H312, H332 indicating it is harmful if swallowed, in contact with skin, or if inhaled. “2-Cyano-N-(2,4-dichloro-5-methoxyphenyl)acetamide” has similar hazard statements.

Future Directions

The use of tyrosine kinase inhibitors like Bosutinib in the treatment of diseases such as chronic myeloid leukemia and potentially neurodegenerative conditions is an active area of research. Further studies are needed to explore the potential uses of “N-(2,4-dichloro-5-methoxyphenyl)-4-methylbenzenesulfonamide” and related compounds.